![molecular formula C10H20O4 B074863 3-Hydroxy-2,2-dimethylpropyl 3-hydroxy-2,2-dimethylpropanoate CAS No. 1115-20-4](/img/structure/B74863.png)
3-Hydroxy-2,2-dimethylpropyl 3-hydroxy-2,2-dimethylpropanoate
Overview
Description
“3-Hydroxy-2,2-dimethylpropyl 3-hydroxy-2,2-dimethylpropanoate” is a chemical compound with the CAS Number: 1115-20-4 . It has a molecular weight of 204.27 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H20O4/c1-9(2,5-11)7-14-8(13)10(3,4)6-12/h11-12H,5-7H2,1-4H3 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The storage temperature for this compound is normal room temperature, and it should be kept in a dark place, sealed in dry .Scientific Research Applications
Synthesis and Anti-tumor Activities of Metal Complexes : Metal complexes derived from methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate derivatives were synthesized and tested for anti-tumor activities. These complexes showed inhibitory actions on human colorectal carcinoma cells without affecting normal cells, suggesting their potential in colon cancer therapy (Aboelmagd et al., 2021).
Antiproliferative Assay of Triazolyl Derivatives : Compounds based on the structure modification of methyl 3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate were synthesized and tested for their antiproliferative activity against cancer cell lines. Some compounds exhibited significant inhibitory activity, indicating their potential as histone deacetylase inhibitors (HDACIs) in cancer treatment (El-Rayes et al., 2019).
Selective Inhibition of Colon Cancer Cell Proliferation : A series of compounds were synthesized based on modifications of methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate. These compounds selectively inhibited the proliferation of colon cancer cells and showed specific activity against cancerous cells, providing insights into their mechanism of action through HSP90 and TRAP1 mediated signaling pathways (Rayes et al., 2020).
Synthesis and Chemical Properties : Research also focuses on the synthesis of 3-hydroxy-2,2-dimethylpropionc acid, a related compound, exploring optimal conditions for its production, which is fundamental for further applications in pharmaceuticals and biochemistry (Jiang Nan-zhe, 2004).
Odor Thresholds of Branched Esters : Some studies have investigated the sensory aspects of similar compounds, such as the odor thresholds of various branched esters, which is relevant in the field of food science and technology (Takeoka et al., 1995).
Preparation of Pharmaceutical Intermediates : Efficient methods for preparing 3-aryl-2,2-dimethylpropanoates have been developed, highlighting the importance of these compounds as key pharmaceutical intermediates (Kwak et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
(3-hydroxy-2,2-dimethylpropyl) 3-hydroxy-2,2-dimethylpropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20O4/c1-9(2,5-11)7-14-8(13)10(3,4)6-12/h11-12H,5-7H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZCWBURCISJFEZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CO)COC(=O)C(C)(C)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4027361 | |
Record name | 3-Hydroxy-2,2-dimethylpropyl 3-hydroxy-2,2-dimethylpropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4027361 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Solid; [IUCLID] White odorless solid; [MSDSonline] | |
Record name | Propanoic acid, 3-hydroxy-2,2-dimethyl-, 3-hydroxy-2,2-dimethylpropyl ester | |
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Record name | Hydroxypivalic acid neopentyl glycol ester | |
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CAS No. |
1115-20-4 | |
Record name | Hydroxypivalyl hydroxypivalate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1115-20-4 | |
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Record name | 3-Hydroxy-2,2-dimethylpropyl hydroxypivalate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001115204 | |
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Record name | Propanoic acid, 3-hydroxy-2,2-dimethyl-, 3-hydroxy-2,2-dimethylpropyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 3-Hydroxy-2,2-dimethylpropyl 3-hydroxy-2,2-dimethylpropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4027361 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-hydroxy-2,2-dimethylpropyl 3-hydroxy-2,2-dimethylpropionate | |
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URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.930 | |
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Record name | 3-HYDROXY-2,2-DIMETHYLPROPYL HYDROXYPIVALATE | |
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Record name | 3-HYDROXY-2,2-DIMETHYLPROPYL HYDROXYPIVALATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5783 | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the advantages of using macroporous resins and ion exchange resins in the synthesis of hydroxypivalic acid neopentyl glycol ester diacrylate, as described in the research paper?
A1: The research paper [] highlights several benefits of using macroporous and/or ion exchange resins for purifying hydroxypivalic acid neopentyl glycol ester diacrylate after the esterification reaction:
- Efficient Acid Removal: These resins effectively remove unreacted acid, leading to a product that meets the required acid value specifications [].
- Simplified Process & Reduced Waste: Unlike traditional methods, this approach eliminates the need for washing steps with bases. This simplifies the production process and significantly reduces wastewater generation [].
- Improved Yield: Avoiding wash steps minimizes product loss, resulting in a yield increase of up to 5% [].
- Resin Reusability & Sustainability: The resins can be regenerated and reused after reaching saturation, promoting sustainability and resource efficiency [].
- Energy Efficiency: By eliminating washing steps, the overall energy consumption of the process is reduced [].
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